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Welcome to the technical support center for researchers, scientists, and analysts leveraging
the online databases of the Agéncia Nacional de Transportes Aquaviarios (ANTAQ). This guide
provides answers to frequently asked questions and troubleshooting advice to streamline your
data extraction and analysis processes. ANTAQ's databases are a rich resource for
understanding Brazil's waterway transport sector, offering a wealth of information on cargo
movement, port infrastructure, and environmental performance.

Frequently Asked Questions (FAQs)

Q1: Where can | find ANTAQ's publicly available data?

Al: ANTAQ provides several online platforms for accessing their data. The primary sources for
researchers are:

o Portal de Dados Abertos (Open Data Portal): This portal centralizes various datasets and
interactive panels on topics including waterway statistics, environmental performance (IDA),
and port infrastructure.[1]

» Estatistico Aquaviario: This section of the ANTAQ website allows for the download of
comprehensive datasets, often in file formats like CSV. It also provides crucial
documentation such as data models and data dictionaries to help you understand the data's
structure and meaning.[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10773601?utm_src=pdf-interest
https://www.benchchem.com/product/b10773601?utm_src=pdf-body
https://www.benchchem.com/product/b10773601?utm_src=pdf-body
https://www.benchchem.com/product/b10773601?utm_src=pdf-body
https://www.benchchem.com/product/b10773601?utm_src=pdf-body
https://www.gov.br/antaq/pt-br/acesso-a-informacao/dados-abertos
https://www.benchchem.com/product/b10773601?utm_src=pdf-body
https://web3.antaq.gov.br/ea/sense/download.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e SDPV2 - Servigos Online: This is an online consultation tool for specific queries related to
ports, port facilities, vessels, and cargo.[3]

Q2: What kind of data can | expect to find in ANTAQ's databases?

A2: ANTAQ's databases contain a wide range of quantitative and qualitative data pertaining to
Brazil's maritime and inland waterway transport sectors. This includes, but is not limited to:

e Cargo handling statistics (by port, type of cargo, etc.)

o Vessel traffic information

o Port infrastructure details

» Environmental performance indicators of ports

e Economic and financial data related to the sector

e Regulatory documents and reports

Q3: In what formats is the data available?

A3: The data is available in various formats depending on the platform. On the "Dados Abertos"
portal, you may find data in formats like CSV, ODS, and potentially through interactive
dashboards. The "Estatistico Aquaviario" section primarily offers downloadable datasets, likely
in CSV or similar flat-file formats.[2][4] For more automated data exchange, ANTAQ also
utilizes XML/XSD schemas for certain services.[5]

Q4: Is there a public API for real-time data access?

A4: While ANTAQ provides extensive datasets for download and online consultation, the
availability of a public-facing, real-time API for all its databases is not explicitly documented in
the primary public resources. For automated data exchange, some services may use XML-
based transmission, for which layouts are provided.[5] For the most up-to-date information on
API access, it is recommended to consult the "Dados Abertos” portal or contact ANTAQ's
statistical department directly.

Q5: How should I cite the data obtained from ANTAQ's databases in my research?
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A5: When citing data from ANTAQ, it is best practice to include the following information:

Source: Agéncia Nacional de Transportes Aquaviarios (ANTAQ)

Dataset Name: The specific name of the dataset or statistical panel you used (e.qg.,
"Estatistico Aquaviario - 2023").

Date of Access: The date on which you downloaded or accessed the data.

URL: The direct URL to the data source if available.

Always check ANTAQ's website for any specific data usage and citation policies.

Troubleshooting Guides

This section addresses common issues users may encounter during the data extraction and
analysis process.

Issue 1: | am having trouble opening or parsing a downloaded data file (e.g., a large CSV).

e Problem: The file may be very large, leading to performance issues with standard
spreadsheet software. The file might also have encoding or delimiter issues.

e Solution:

o Use appropriate tools: For large datasets, it is recommended to use data analysis software
like R, Python with the Pandas library, or a database management system (e.g.,
PostgreSQL, MySQL) to import and process the data. These tools are designed to handle
large files efficiently.

o Check for documentation: Refer to the data dictionary or metadata provided on the
"Estatistico Aquaviario" page.[2] This documentation often contains information about the
file's structure, including the delimiter used (e.g., comma, semicolon).

o Specify encoding: When opening the file, you may need to specify the character encoding.
UTF-8 is a common standard, but files from older systems might use other encodings like
ISO-8859-1.
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Issue 2: | don't understand the meaning of the column headers or the values in the data.

e Problem: The data may use abbreviations, codes, or technical terms specific to the maritime
transport sector.

e Solution:

o Consult the Data Dictionary: The "Estatistico Aquaviario” section on the ANTAQ website
provides a data dictionary ("dicionario de dados") that explains the meaning of each field
in the datasets.[2]

o Review the Data Model: A data model ("modelagem dos dados") may also be available,
illustrating the relationships between different tables or datasets.[2]

o Check for Supporting Documents: Look for accompanying reports, technical notes, or
publications on the ANTAQ website that might provide context for the data.

Issue 3: The data | downloaded seems incomplete or contains errors.

e Problem: Data quality can vary, and you might encounter missing values, inconsistencies, or
inaccuracies.[6][7]

e Solution:

o Data Cleaning: This is a standard step in any data analysis workflow. Use your chosen
data analysis tool to identify and handle missing values (e.g., by removing the records, or
imputing values where appropriate).

o Data Validation: Cross-reference the data with other sources if possible. For example, if
you are analyzing the cargo volume of a specific port, you might find official reports from
the port authority that can be used for validation.

o Contact ANTAQ: If you suspect a significant error in the dataset, you can contact
ANTAQ's statistical department for clarification. Their contact information is often provided
on the data download pages.[2]

Data Analysis Protocols
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This section provides a general workflow for conducting a data analysis project using ANTAQ's
datasets.

Protocol: Analyzing Trends in Cargo Throughput at Brazilian Ports
o Data Acquisition:
o Navigate to the "Estatistico Aquaviario" section on the ANTAQ website.

o Select the desired year(s) for your analysis and download the relevant datasets. Be sure
to also download the data dictionary and data model.

o Data Preparation and Cleaning:

[e]

Load the data into your data analysis environment (e.g., a Python script using Pandas).

o

Consult the data dictionary to understand the column names and data types.

[¢]

Check for and handle missing values.

[¢]

Ensure that date and time fields are in the correct format for time-series analysis.

[e]

Filter the data to include only the ports and cargo types relevant to your research question.
o Exploratory Data Analysis (EDA):

o Calculate summary statistics for key variables (e.g., total cargo moved, average vessel
size).

o Create visualizations to identify trends, patterns, and outliers. For example, a line chart to
show the evolution of cargo volume over time, or a bar chart to compare the throughput of
different ports.

¢ In-depth Analysis:

o Perform more advanced statistical analysis as needed. This could include time-series
forecasting, correlation analysis between cargo volume and economic indicators, or a
comparative analysis of the efficiency of different ports.
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e Reporting and Visualization:
o Summarize your findings in a clear and concise report.
o Use tables to present key quantitative data.

o Create high-quality visualizations (e.g., charts, maps) to communicate your results
effectively.

Data Presentation

Table 1: Hypothetical Summary of Cargo Movement by Port (in Metric Tons)

Year-over-Year

Port 2022 2023 2024 Growth (2023-
2024)
Port of Santos 150,000,000 155,000,000 162,000,000 4.52%
Port of Itaguai 65,000,000 68,000,000 71,000,000 4.41%
Port of
) 58,000,000 60,000,000 63,000,000 5.00%
Paranagua
Port of Suape 25,000,000 27,000,000 28,500,000 5.56%
Visualizations

Below are diagrams illustrating key workflows and relationships relevant to working with
ANTAQ's data.
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Caption: A typical workflow for extracting and analyzing data from ANTAQ.
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Caption: Logical relationship between key entities in ANTAQ's port data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://web3.antaq.gov.br/ea/sense/download.html
https://web3.antaq.gov.br/portalv3/sdpv2servicosonline/ConsultarArea.aspx
https://dados.gov.br/dados/conjuntos-dados
https://web3.antaq.gov.br/portalv3/sdpv2servicosonline/LayoutTransmissao.aspx
https://global.trocco.io/blogs/overcoming-data-extraction-challenges-common-pitfalls-solutions
https://www.clicdata.com/blog/data-extraction/
https://www.benchchem.com/product/b10773601#optimizing-data-extraction-from-antaq-s-online-databases
https://www.benchchem.com/product/b10773601#optimizing-data-extraction-from-antaq-s-online-databases
https://www.benchchem.com/product/b10773601#optimizing-data-extraction-from-antaq-s-online-databases
https://www.benchchem.com/product/b10773601#optimizing-data-extraction-from-antaq-s-online-databases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10773601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

